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Abstract
This application note describes a robust and reliable High-Performance Liquid Chromatography

(HPLC) method for the quantification of Diisodecyl succinate. Diisodecyl succinate is a non-

phthalate plasticizer used in various polymer applications. Accurate quantification is crucial for

quality control, formulation development, and migration studies. This method utilizes a

reversed-phase C18 column with UV detection, providing a rapid and accurate analytical

solution. The method has been developed to be straightforward and can be readily

implemented in quality control and research laboratories.

Introduction
Diisodecyl succinate is a significant component in the manufacturing of flexible PVC and

other polymers, serving as a plasticizer. Its concentration directly impacts the physical

properties of the final product. Therefore, a validated analytical method for its quantification is

essential. This document provides a detailed protocol for the determination of Diisodecyl
succinate using a reversed-phase HPLC method with UV detection. While Diisodecyl
succinate lacks a strong chromophore, it exhibits absorbance at low UV wavelengths, which is

utilized for its detection.

Experimental
Instrumentation and Chromatographic Conditions:
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A standard HPLC system equipped with a UV detector is used. The chromatographic

conditions are summarized in the table below.

Parameter Condition

HPLC System Agilent 1260 Infinity II or equivalent

Column C18, 4.6 x 150 mm, 5 µm particle size

Mobile Phase Acetonitrile and Water (95:5 v/v)

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30°C

UV Detection 210 nm

Run Time 10 minutes

Standard and Sample Preparation:

Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Diisodecyl succinate
reference standard and dissolve in 100 mL of acetonitrile.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to achieve concentrations ranging from 10 µg/mL to 200

µg/mL.

Sample Preparation: Dissolve a known amount of the sample containing Diisodecyl
succinate in acetonitrile. Dilute with the mobile phase to bring the concentration within the

calibration range. Filter the final solution through a 0.45 µm syringe filter before injection.

Results and Discussion
The developed HPLC method provides good separation and quantification of Diisodecyl
succinate. The retention time for Diisodecyl succinate under the specified conditions is

approximately 5.8 minutes.
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Method Validation Data:

The method was validated for linearity, precision, and accuracy. The results are summarized in

the tables below.

Table 1: Linearity Data

Concentration (µg/mL) Peak Area (mAU*s)

10 125.4

25 310.2

50 621.8

100 1245.6

150 1870.1

200 2498.5

Correlation Coefficient (r²) 0.9997

Table 2: Precision Data (n=6)

Concentration
(µg/mL)

Mean Peak Area Standard Deviation % RSD

100 1246.2 10.5 0.84%

Table 3: Accuracy (Spike Recovery)

Spiked Level
Amount Spiked
(µg/mL)

Amount Recovered
(µg/mL)

% Recovery

80% 80 79.2 99.0%

100% 100 101.5 101.5%

120% 120 119.4 99.5%
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Conclusion
The proposed HPLC method is simple, rapid, accurate, and precise for the quantification of

Diisodecyl succinate. The method can be effectively used for routine quality control analysis

and in research and development settings.

Detailed Experimental Protocol
1.0 Objective

To provide a detailed procedure for the quantification of Diisodecyl succinate using a

reversed-phase High-Performance Liquid Chromatography (HPLC) method.

2.0 Scope

This protocol is applicable to the analysis of Diisodecyl succinate in raw materials and

finished products.

3.0 Materials and Reagents

Diisodecyl succinate reference standard

Acetonitrile (HPLC grade)

Water (HPLC grade)

Volumetric flasks (Class A)

Pipettes (Class A)

0.45 µm Syringe filters

4.0 Instrumentation

HPLC system with a UV detector

C18 column (4.6 x 150 mm, 5 µm)

Analytical balance
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Sonicator

5.0 Chromatographic Conditions

Mobile Phase: Acetonitrile:Water (95:5 v/v). Filter and degas before use.

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Injection Volume: 10 µL

Detector Wavelength: 210 nm

Run Time: 10 minutes

6.0 Procedure

6.1 Preparation of Standard Solutions

Standard Stock Solution (1000 µg/mL):

1. Accurately weigh approximately 100 mg of Diisodecyl succinate reference standard.

2. Transfer it to a 100 mL volumetric flask.

3. Add about 70 mL of acetonitrile and sonicate to dissolve.

4. Make up the volume to 100 mL with acetonitrile and mix well.

Working Standard Solutions:

1. Pipette appropriate volumes of the Standard Stock Solution into separate volumetric

flasks.

2. Dilute with the mobile phase to obtain concentrations of 10, 25, 50, 100, 150, and 200

µg/mL.

6.2 Preparation of Sample Solution
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Accurately weigh a sample containing an estimated 10 mg of Diisodecyl succinate.

Transfer it to a 100 mL volumetric flask.

Add about 70 mL of acetonitrile and sonicate to dissolve the Diisodecyl succinate.

Make up the volume to 100 mL with acetonitrile and mix well.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

6.3 System Suitability

Equilibrate the HPLC system with the mobile phase for at least 30 minutes.

Inject the 100 µg/mL working standard solution five times.

The % RSD for the peak area of the five replicate injections should be not more than 2.0%.

6.4 Analysis

Inject the blank (mobile phase), followed by the working standard solutions to generate a

calibration curve.

Inject the sample solution.

Record the peak areas from the chromatograms.

7.0 Calculation

Calculate the concentration of Diisodecyl succinate in the sample using the linear regression

equation obtained from the calibration curve of the standard solutions.

Concentration (µg/mL) = (Sample Peak Area - y-intercept) / slope

Calculate the percentage of Diisodecyl succinate in the original sample as follows:

% Diisodecyl Succinate = (C * V * D) / (W * 10)

Where:
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C = Concentration of Diisodecyl succinate in the sample solution (µg/mL)

V = Initial volume of the sample preparation (mL)

D = Dilution factor

W = Weight of the sample taken (mg)

Visualizations

Preparation

HPLC System Setup

Standard Solution
Preparation

System Suitability Test
(Inject Standard x5)

Sample Solution
Preparation

Sample Injection

Analysis

System Equilibration
(Mobile Phase)

Data Processing

Calibration Curve
(Inject Standards)

Peak Integration
& Identification

Quantification
(Using Calibration Curve)

Final Report

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15343944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15343944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for HPLC quantification of Diisodecyl succinate.

To cite this document: BenchChem. [Application Note: Quantification of Diisodecyl Succinate
Using High-Performance Liquid Chromatography]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15343944#high-performance-liquid-
chromatography-hplc-method-for-diisodecyl-succinate-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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